Cas no 1156939-48-8 (2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid)

2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid structure
1156939-48-8 structure
Product Name:2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid
CAS No:1156939-48-8
MF:C15H11F3O3
MW:296.241255044937
CID:1091116
PubChem ID:17864397
Update Time:2025-04-20

2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-((3-(Trifluoromethyl)phenoxy)methyl)benzoic acid
    • 2-[[3-(trifluoromethyl)phenoxy]methyl]benzoic acid
    • 1156939-48-8
    • DB-216233
    • Inchi: 1S/C15H11F3O3/c16-15(17,18)11-5-3-6-12(8-11)21-9-10-4-1-2-7-13(10)14(19)20/h1-8H,9H2,(H,19,20)
    • InChI Key: XWJOCDPBPMVTTG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=C(C=1)OCC1C=CC=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 296.06602869g/mol
  • Monoisotopic Mass: 296.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 46.5Ų
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